Cas no 1805749-40-9 (1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805749-40-9
• MF: C₁₀H₇BrF₃NO₄
• MW: 342.066092729568
• CID: 4976425
• Update Time: 2025-06-14

1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO4/c11-5-7(16)4-6-2-1-3-8(15(17)18)9(6)19-10(12,13)14/h1-3H,4-5H2
• InChI Key： PMOVIQLOGOOGCQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805749-40-9)

1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805749-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromo-substituted propanone backbone with a nitro-trifluoromethoxy phenyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing groups and reactive bromine atom facilitate selective chemical transformations.

In recent years, the demand for halogenated aromatic ketones like 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one has surged, driven by advancements in cross-coupling reactions and catalyzed synthesis. This compound's nitro group and trifluoromethoxy substituent enhance its reactivity, enabling its use in constructing heterocyclic frameworks prevalent in modern therapeutics. Its CAS No. 1805749-40-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one typically involves multi-step protocols, including Friedel-Crafts acylation and halogenation. Its high purity and stability under controlled conditions make it suitable for precision applications. Notably, the compound's solubility in organic solvents and compatibility with palladium catalysts align with trends in green chemistry, a hot topic among environmentally conscious researchers.

From an industrial perspective, CAS No. 1805749-40-9 is often discussed in forums focusing on scalable synthetic routes and cost-effective production. Its structural complexity poses challenges, but innovations in flow chemistry and microwave-assisted synthesis have improved yields. The compound's patent landscape reveals its utility in developing bioactive molecules, particularly those targeting enzyme inhibition—a key area in precision medicine.

Analytical characterization of 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for pharmaceutical applications. The compound's thermal stability and compatibility with automated synthesis platforms further elevate its profile in high-throughput screening.

Emerging trends in AI-driven drug design have amplified interest in 1805749-40-9, as computational models predict its derivatives could modulate protein-protein interactions. This aligns with searches for "nitroaryl compounds in drug discovery" and "trifluoromethoxy group effects," highlighting its interdisciplinary appeal. Additionally, its potential role in agrochemical formulations—such as herbicide intermediates—resonates with sustainable agriculture debates.

In summary, 1-Bromo-3-(3-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805749-40-9) exemplifies the synergy between structural innovation and practical utility. Its multifaceted applications, from pharmaceutical intermediates to advanced material precursors, underscore its value in contemporary research. As scientific inquiries evolve, this compound will likely remain at the forefront of discussions on molecular design and synthetic efficiency.